![molecular formula C10H17BrO2 B6204664 8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane CAS No. 1700087-68-8](/img/no-structure.png)
8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane
Description
“8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane” is a complex organic compound. It belongs to the class of compounds known as cycloalkanes, which are cyclic hydrocarbons . Cycloalkanes are saturated, meaning that all of the carbon atoms that make up the ring are single bonded to other atoms (no double or triple bonds) .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, a convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane has been developed . This compound is promising for the production of important biologically active compounds .Molecular Structure Analysis
The molecular structure of “8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane” is likely to be complex due to the presence of the spiro[4.5]decane moiety. Spiro[4.5]decane is a cyclic compound with a formula of C10H18 . The structure of this compound is also available as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
The chemical reactions involving “8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane” are likely to be complex and varied. For instance, unactivated yne-en-ynes reacted with a range of substituted aryl halides in the presence of Pd (OAc)2–PPh3 to afford diazaspiro [4.5]decane with exocyclic double bonds .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane involves the reaction of 1,4-dioxaspiro[4.5]decane with 2-bromoethanol in the presence of a strong acid catalyst.", "Starting Materials": [ "1,4-dioxaspiro[4.5]decane", "2-bromoethanol", "Strong acid catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add 1,4-dioxaspiro[4.5]decane to a reaction flask", "Add 2-bromoethanol to the reaction flask", "Add a strong acid catalyst (e.g. sulfuric acid) to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. diethyl ether)", "Wash the organic layer with water and brine", "Dry the organic layer over anhydrous sodium sulfate", "Filter the organic layer and concentrate the solvent under reduced pressure", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1700087-68-8 |
Product Name |
8-(2-bromoethyl)-1,4-dioxaspiro[4.5]decane |
Molecular Formula |
C10H17BrO2 |
Molecular Weight |
249.1 |
Purity |
93 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
